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Compound of Interest

Compound Name:
4-Methyl-2-pyridyl

Trifluoromethanesulfonate

Cat. No.: B222199 Get Quote

An In-depth Technical Guide to 4-Methyl-2-(trifluoromethanesulfonyl)oxypyridine (CAS 179260-

78-7)

This technical guide provides comprehensive structural information, physicochemical

properties, and key synthetic applications for the compound identified by CAS number 179260-

78-7, known as 4-Methyl-2-(trifluoromethanesulfonyl)oxypyridine. This document is intended for

researchers, scientists, and professionals in the fields of drug development and chemical

synthesis.

Chemical Structure and Identifiers
4-Methyl-2-(trifluoromethanesulfonyl)oxypyridine is a pyridine derivative featuring a

trifluoromethanesulfonate (triflate) group at the 2-position and a methyl group at the 4-position.

The triflate group is an excellent leaving group, making this compound a valuable reagent in

cross-coupling reactions.
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Identifier Value

CAS Number 179260-78-7

IUPAC Name (4-methylpyridin-2-yl) trifluoromethanesulfonate

Synonyms

4-Methyl-2-pyridyl Trifluoromethanesulfonate,

Trifluoromethanesulfonic Acid 4-Methyl-2-pyridyl

Ester

Molecular Formula C₇H₆F₃NO₃S

SMILES Cc1ccnc(OS(=O)(=O)C(F)(F)F)c1

InChI
InChI=1S/C7H6F3NO3S/c1-5-2-3-11-6(4-5)14-

15(12,13)7(8,9)10/h2-4H,1H3

InChIKey AZUJRVRRUXHHDV-UHFFFAOYSA-N

Physicochemical Properties
The compound is a liquid at room temperature, appearing as a colorless to light yellow or light

orange clear liquid.[1] While a specific boiling point is not readily available in the cited literature,

related pyridine compounds have boiling points in the range of 110-142 °C at atmospheric

pressure.[2][3]

Property Value

Molecular Weight 241.18 g/mol [1]

Appearance
Colorless to light yellow to light orange clear

liquid[1]

Density 1.42 g/mL[1]

Refractive Index n20/D 1.44[1]

Melting Point Below room temperature (as it is a liquid)

Boiling Point Data not available

Solubility Soluble in polar organic solvents
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Synthesis and Reactivity
4-Methyl-2-(trifluoromethanesulfonyl)oxypyridine is typically synthesized from the

corresponding 4-methyl-2-hydroxypyridine. The hydroxyl group is converted to the triflate ester

by reaction with trifluoromethanesulfonic anhydride or a related triflating agent.

Logical Workflow for Synthesis

4-Methyl-2-hydroxypyridine

4-Methyl-2-(trifluoromethanesulfonyl)oxypyridine

 Triflation

Trifluoromethanesulfonic Anhydride
(or other triflating agent)

Click to download full resolution via product page

Caption: General synthetic scheme for 4-Methyl-2-(trifluoromethanesulfonyl)oxypyridine.

Key Applications in Organic Synthesis
The primary utility of 4-Methyl-2-(trifluoromethanesulfonyl)oxypyridine lies in its application as

an electrophile in cross-coupling reactions, most notably the Suzuki-Miyaura coupling. The

triflate group serves as an excellent leaving group, facilitating the formation of new carbon-

carbon bonds.[4] This makes the compound a valuable building block in the synthesis of more

complex molecules, including pharmaceuticals and agrochemicals.[1]

Experimental Protocols
Representative Synthesis of a Pyridyl Triflate
While a specific protocol for 4-Methyl-2-(trifluoromethanesulfonyl)oxypyridine is not detailed in

the searched literature, the following is a general procedure for the synthesis of a related

pyridyl triflate that can be adapted.

Reaction: 2-Hydroxypyridine derivative to 2-Pyridyl triflate.
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Materials:

2-Hydroxypyridine derivative

Trifluoromethanesulfonic anhydride (Tf₂O)

Pyridine (or another suitable base)

Dichloromethane (DCM) or other anhydrous aprotic solvent

Water

Anhydrous sodium sulfate or magnesium sulfate

Silica gel for chromatography

Procedure:

Dissolve the 2-hydroxypyridine derivative in anhydrous DCM under an inert atmosphere

(e.g., nitrogen or argon).

Cool the solution to 0 °C in an ice bath.

Add pyridine (or another non-nucleophilic base) to the solution.

Slowly add trifluoromethanesulfonic anhydride dropwise to the cooled solution.

Allow the reaction to stir at 0 °C for a specified time, monitoring the reaction progress by thin-

layer chromatography (TLC).

Upon completion, quench the reaction by the slow addition of water.

Separate the organic layer and wash it sequentially with dilute acid (e.g., 1M HCl), saturated

sodium bicarbonate solution, and brine.

Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

Filter and concentrate the solution under reduced pressure.
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Purify the crude product by flash column chromatography on silica gel to yield the desired

pyridyl triflate.

Suzuki-Miyaura Cross-Coupling Workflow
The following diagram illustrates the typical workflow for a Suzuki-Miyaura cross-coupling

reaction using a pyridyl triflate like 4-Methyl-2-(trifluoromethanesulfonyl)oxypyridine.

Reactants

Catalytic System

4-Methyl-2-pyridyl
Trifluoromethanesulfonate

Suzuki-Miyaura
Cross-Coupling

Aryl/Vinyl Boronic Acid
or Ester

Palladium Catalyst
(e.g., Pd(PPh₃)₄)
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(e.g., K₂CO₃, Cs₂CO₃)

Coupled Product
(e.g., 4-Methyl-2-arylpyridine)
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Caption: Experimental workflow for a Suzuki-Miyaura cross-coupling reaction.

Biological Activity and Signaling Pathways
There is no specific information available in the searched literature detailing the biological

activity or associated signaling pathways for 4-Methyl-2-(trifluoromethanesulfonyl)oxypyridine.
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However, the structural motifs present in this molecule are of significant interest in medicinal

chemistry and drug discovery.

Pyridine Ring: The pyridine scaffold is a common feature in many biologically active

compounds and approved drugs, exhibiting a wide range of activities including antimicrobial,

antiviral, and anticancer effects.[2][5]

Trifluoromethyl Group: The incorporation of a trifluoromethyl group into a molecule can

significantly alter its physicochemical and biological properties. It can enhance metabolic

stability, increase lipophilicity, and improve binding affinity to biological targets.[6] Many

successful drugs contain a trifluoromethyl group.

Given the presence of these pharmacologically relevant moieties and its utility as a synthetic

building block, 4-Methyl-2-(trifluoromethanesulfonyl)oxypyridine is a valuable compound for the

synthesis of novel molecules with potential therapeutic applications.[1] Further research is

required to elucidate any intrinsic biological activity of this specific compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b222199?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b222199?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

